Cas no 18797-80-3 (Acetylcorynoline)

• Product Name: Acetylcorynoline
• CAS No: 18797-80-3
• MF: C₂₃H₂₃NO₆
• MW: 409.4318
• CID: 133539
• PubChem ID: 177015
• Update Time: 2024-10-31

Acetylcorynoline Chemical and Physical Properties

Names and Identifiers

• [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-6-ol,5b,6,7,12b,13,14-hexahydro-5b,13-dimethyl-, 6-acetate, (5bR,6S,12bR)-
• [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-6-ol,5b,6,7,12b,13,14-hexahydro-5b,13...
• acetyl corynoline
• (+)-Corynolin-acetat
• (+)-Corynolin-O-acetat
• (+)-O-acetyl-corynoline
• (5bR)-6t-acetoxy-5b,13-dimethyl-(5br,12bc)-5b,6,7,12b,13,14-hexahydro-[1,3]dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
• corynoline acetate
• N1513
• O-acetyl-13-methyl-chelidonine
• (5bR,6S,12bR)-5b,6,7,12b,13,14-Hexahydro-5b,13-dimethyl-[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-6-ol 6-acetate
• O-Acetylcorynoline
• ACETYLCORYNOLINE(P)
• Acetylcorynoline
• Corynoline, acetate (ester)
• (+)-Corynoline acetate
• CHEMBL4129674
• CHELIDONINE, 13-METHYL-, ACETATE (ESTER)
• CS-0009786
• Q-100226
• HY-N0759
• MS-27044
• AKOS030632865
• (1,3)BENZODIOXOLO(5,6-C)-1,3-DIOXOLO(4,5-I)PHENANTHRIDIN-6-OL, 5B,6,7,12B,13,14-HEXAHYDRO-5B,13-DIMETHYL-, ACETATE (ESTER), (5BR,6S,12BR)-
• SCHEMBL23246123
• CHEBI:188060
• 6ZFQ6Y9RZD
• AC-34942
• s3269
• Q15410236
• UNII-6ZFQ6Y9RZD
• MFCD28385837
• [(1R,12S,13R)-13,24-dimethyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-2,4(8),9,14(22),15,17(21)-hexaen-12-yl] acetate
• 18797-80-3
• DTXSID70172127
• DA-50142

• MDL： MFCD28385837
• Inchi： 1S/C23H23NO6/c1-12(25)30-20-7-13-6-18-19(28-10-27-18)8-14(13)22-23(20,2)16-4-5-17-21(29-11-26-17)15(16)9-24(22)3/h4-6,8,20,22H,7,9-11H2,1-3H3/t20-,22+,23-/m0/s1
• InChI Key： PUHCFWFODBLSAP-WWNPGLIZSA-N
• SMILES： O(C(C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C2=C([H])C3=C(C([H])=C2[C@]2([H])[C@@]1(C([H])([H])[H])C1C([H])=C([H])C4=C(C=1C([H])([H])N2C([H])([H])[H])OC([H])([H])O4)OC([H])([H])O3

Computed Properties

• Exact Mass: 409.15300
• Monoisotopic Mass: 409.15253745 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5
• Molecular Weight: 409.4
• XLogP3: 3.3

Experimental Properties

• Color/Form: Cryst.
• Density: 1.42
• Melting Point: No data available
• Boiling Point: 499.1±45.0 °C at 760 mmHg
• Flash Point: 255.7±28.7 °C
• PSA: 66.46000
• LogP: 3.01410

Acetylcorynoline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Hexahydrobenzophenanthridine alkaloids